Cas no 140151-39-9 (N-3-(Phosphonomethyl)phenylmethyl-glycine)

• Product Name: N-3-(Phosphonomethyl)phenylmethyl-glycine
• CAS No: 140151-39-9
• MF: C₁₀H₁₄NO₅P
• MW: 259.195623874664
• CID: 1283829
• PubChem ID: 15171999
• Update Time: 2025-10-31

N-3-(Phosphonomethyl)phenylmethyl-glycine Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[[3-(phosphonomethyl)phenyl]methyl]-
• N-[[3-(Phosphonomethyl)phenyl]methyl]-glycine
• 140151-39-9
• CHEMBL28609
• SCHEMBL9446011
• N-3-(Phosphonomethyl)phenylmethyl-glycine

• Inchi： 1S/C10H14NO5P/c12-10(13)6-11-5-8-2-1-3-9(4-8)7-17(14,15)16/h1-4,11H,5-7H2,(H,12,13)(H2,14,15,16)
• InChI Key： IBYVSIQQZDWOEL-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=C(CNCC(=O)O)C=1)(=O)(O)O

Computed Properties

• Exact Mass: 259.06102
• Monoisotopic Mass: 259.06095954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.86

Additional information on N-3-(Phosphonomethyl)phenylmethyl-glycine

Recent Advances in the Study of N-3-(Phosphonomethyl)phenylmethyl-glycine (CAS: 140151-39-9)

N-3-(Phosphonomethyl)phenylmethyl-glycine (CAS: 140151-39-9) is a chemically modified amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a bioactive molecule, particularly in the modulation of enzyme activity and as a scaffold for drug development. This research brief synthesizes the latest findings on this compound, highlighting its structural characteristics, biological activities, and therapeutic potential.

One of the key areas of investigation has been the compound's role as a phosphonate analog, which mimics the natural substrates of various enzymes. Researchers have demonstrated that N-3-(Phosphonomethyl)phenylmethyl-glycine can act as an inhibitor for enzymes involved in metabolic pathways, such as those responsible for amino acid biosynthesis. This property makes it a promising candidate for the development of novel antimicrobial agents, as evidenced by recent in vitro studies showing its efficacy against resistant bacterial strains.

In addition to its antimicrobial potential, recent work has explored the use of N-3-(Phosphonomethyl)phenylmethyl-glycine in cancer therapy. Preliminary studies indicate that the compound can interfere with signaling pathways critical for tumor growth and survival. For instance, it has been shown to inhibit the activity of kinases involved in cell proliferation, suggesting its utility as a targeted therapy for certain types of cancer. These findings are supported by molecular docking studies that reveal high-affinity binding to specific kinase domains.

The synthesis and optimization of N-3-(Phosphonomethyl)phenylmethyl-glycine have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. These modifications are crucial for translating the compound's in vitro activity into viable therapeutic agents. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported the successful development of a prodrug version of the compound, which demonstrated superior efficacy in animal models of infection.

Despite these promising developments, challenges remain in the clinical translation of N-3-(Phosphonomethyl)phenylmethyl-glycine. Issues such as metabolic stability, tissue distribution, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical structure and versatile biological activities position it as a valuable tool for both basic research and drug discovery. Future directions may include the exploration of its use in combination therapies and the development of more selective derivatives to minimize side effects.

In conclusion, N-3-(Phosphonomethyl)phenylmethyl-glycine (CAS: 140151-39-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role as an enzyme inhibitor and a scaffold for drug design underscores its potential to address unmet medical needs. Continued investigation into its mechanisms of action and therapeutic applications will be essential for realizing its full potential in the clinic.